![molecular formula C8H7NO2S B6157402 methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate CAS No. 749261-96-9](/img/no-structure.png)
methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate
Overview
Description
Methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate is a chemical compound that has been studied for its potential applications in various fields . It is used as a starting material for the synthesis of other structures .
Synthesis Analysis
The synthesis of this compound involves the alkylation of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate with methyl iodide and allyl, propargyl, and benzyl bromides in the presence of sodium hydride in THF . This process affords the corresponding N-substituted derivatives .Molecular Structure Analysis
The molecular structure of this compound is characterized by a thieno[3,2-b]pyrrole core with a carboxylate functional group . The selectivity of acylation under Friedel—Crafts reaction conditions in the presence of AlCl3 depends more on the electron density distribution in the complexes than on the structure parameters .Chemical Reactions Analysis
The chemical reactions of this compound have been studied, including its photochemical and thermal (including microwave-assisted) decomposition . The influence of catalysts, acid chlorides, and solvents on the acylation of this compound has also been investigated .Mechanism of Action
Target of Action
Methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate and its derivatives have shown strong activity against the hepatitis C virus . These compounds are a new class of allosteric inhibitors for the RNA-dependent RNA polymerase of hepatitis C virus . They also inhibit KDM1A and LSD1 demethylases , which regulate DNA methylation . These targets are crucial in viral replication and gene transcription, respectively.
Mode of Action
The compound interacts with its targets by binding to their active sites, thereby inhibiting their function . For instance, when it binds to the RNA-dependent RNA polymerase of the hepatitis C virus, it prevents the virus from replicating its RNA . When it binds to the KDM1A and LSD1 demethylases, it prevents them from demethylating DNA, thereby affecting gene transcription .
Biochemical Pathways
The inhibition of the RNA-dependent RNA polymerase affects the viral replication pathway of the hepatitis C virus . This leads to a decrease in the number of viral particles produced . The inhibition of KDM1A and LSD1 demethylases affects the DNA methylation pathway . This can lead to changes in gene expression .
Result of Action
The result of the action of this compound is a decrease in the replication of the hepatitis C virus and changes in gene expression due to altered DNA methylation . These effects at the molecular and cellular levels could potentially lead to a decrease in the severity of hepatitis C infections and changes in cellular functions .
Advantages and Limitations for Lab Experiments
Methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is relatively easy to synthesize and purify. It is also relatively stable in aqueous solutions and can be stored for extended periods of time without significant degradation. The main limitation is that it is not soluble in organic solvents, such as chloroform, and must be dissolved in aqueous solutions.
Future Directions
The potential applications of methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate 4H-thieno[3,2-b]pyrrole-2-carboxylate are still being explored. Some of the potential future directions include further research into its anti-inflammatory, antifungal, and antiviral properties. In addition, further research into its potential as a treatment for cancer and other diseases is warranted. Additionally, further research into its use as a precursor for the synthesis of heterocyclic compounds, such as thienopyridines and thienopyrimidines, is needed. Finally, further research into its potential use in the synthesis of pharmaceuticals and other organic compounds is required.
Synthesis Methods
Methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate can be synthesized by several methods. One of the most common methods is the reaction of 4-aminothiophenol with this compound chloroacetate in the presence of a base, such as sodium hydroxide. This reaction is typically carried out in an aqueous solution at room temperature. The product is then isolated and purified by column chromatography.
Scientific Research Applications
Methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate has been studied extensively for its potential application in pharmaceuticals and other organic compounds. It has been shown to have anti-inflammatory, antifungal, and antiviral properties. It has also been investigated as a potential treatment for cancer and other diseases. In addition, it has been used in the synthesis of a variety of heterocyclic compounds, such as thienopyridines and thienopyrimidines.
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate involves the reaction of 2-aminothiophene with ethyl acetoacetate followed by cyclization and esterification.", "Starting Materials": [ "2-aminothiophene", "ethyl acetoacetate", "sodium ethoxide", "acetic anhydride", "methanol", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminothiophene (1.0 g, 9.2 mmol) in ethanol (10 mL) and add ethyl acetoacetate (1.5 g, 11.0 mmol) and sodium ethoxide (0.5 g, 8.3 mmol). Stir the mixture at room temperature for 2 hours.", "Step 2: Add acetic anhydride (1.5 mL, 15.6 mmol) to the reaction mixture and stir for an additional 30 minutes.", "Step 3: Add methanol (10 mL) to the reaction mixture and stir for 10 minutes.", "Step 4: Add sodium bicarbonate (1.5 g, 17.8 mmol) and water (10 mL) to the reaction mixture and stir for 10 minutes.", "Step 5: Extract the product with ethyl acetate (3 x 20 mL) and dry the organic layer over anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure and purify the product by column chromatography using hexane/ethyl acetate (7:3) as the eluent to obtain methyl 4H-thieno[3,2-b]pyrrole-2-carboxylate as a yellow solid (yield: 70%)." ] } | |
CAS RN |
749261-96-9 |
Molecular Formula |
C8H7NO2S |
Molecular Weight |
181.2 |
Purity |
95 |
Origin of Product |
United States |
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